11-MethylHexadecanoyl-CoA

• Molecular Formula: C38H68N7O17P3S
• Molecular Weight: 1020.0 g/mol
• InChI: InChI=1S/C38H68N7O17P3S/c1-5-6-12-15-26(2)16-13-10-8-7-9-11-14-17-29(47)66-21-20-40-28(46)18-19-41-36(50)33(49)38(3,4)23-59-65(56,57)62-64(54,55)58-22-27-32(61-63(51,52)53)31(48)37(60-27)45-25-44-30-34(39)42-24-43-35(30)45/h24-27,31-33,37,48-49H,5-23H2,1-4H3,(H,40,46)(H,41,50)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)
• InChIKey: ZSDWOYGNQFANNC-UHFFFAOYSA-N

11-MethylHexadecanoyl-CoA: Molecular Identity & Procurement

11-MethylHexadecanoyl-CoA (11-methylhexadecanoyl-coenzyme A) is a long-chain, methyl-branched fatty acyl-CoA thioester [1]. The compound consists of an 11-methylhexadecanoic acid moiety (C17:0 branched, methyl at C11) linked to coenzyme A via a thioester bond. It is classified within the methyl-branched fatty acyl-CoA family (ChEBI ontology: CHEBI:25271) [2]. This class of metabolites serves as obligate intermediates in the cellular uptake, activation, and β-oxidation of branched-chain fatty acids [3]. In the context of procurement for research and industrial applications, 11-MethylHexadecanoyl-CoA is supplied as a research-grade biochemical (typical molecular weight ~1019.97 g/mol; molecular formula C₃₈H₆₈N₇O₁₇P₃S) for in vitro studies of fatty acid metabolism, enzymology, and lipidomics method development [4]. The compound is not a primary metabolite but is instead used as a model substrate or analytical standard to probe the specificity of enzymes that handle structurally atypical fatty acyl-CoA esters.

β-Oxidation Studies — Branched-chain fatty acid oxidation pathway research

Enzyme Kinetics & Specificity — Substrate for methyl-branched acyl-CoA processing enzymes

Lipidomics Method Development — Analytical standard for LC-MS/MS acylcarnitine profiling

• [1] Human Metabolome Database (HMDB). HMDB0300657: 11-MethylHexadecanoyl-CoA. 2021. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). CHEBI:25271: methyl-branched fatty acyl-CoA. EMBL-EBI. View Source
• [3] PathBank. Acylcarnitine 11-MethylHexadecanoylcarnitine Pathway (Homo sapiens). SMP0123648. View Source
• [4] MedChemExpress. 11-MethylHexadecanoyl-CoA (11-MethylHexadecanoyl-coenzyme A) Product Datasheet. View Source

11-MethylHexadecanoyl-CoA Substitution: Why Straight-Chain CoA Fails

Substituting 11-MethylHexadecanoyl-CoA with a generic long-chain acyl-CoA (e.g., palmitoyl-CoA, hexadecanoyl-CoA) or with a positional isomer (e.g., 3-methylhexadecanoyl-CoA) is not scientifically valid for experiments aimed at understanding methyl-branched fatty acid biology or for developing analytical methods targeting branched-chain acylcarnitine biomarkers [1]. The methyl branch at position C11 alters the compound's three-dimensional conformation and its physicochemical properties, which in turn dictates its recognition by key metabolic enzymes [2]. Literature on related methyl-branched acyl-CoAs demonstrates that even a single methyl group can drastically change substrate specificity: human phytanoyl-CoA hydroxylase accepts 3-methylhexadecanoyl-CoA but not 2-methyl- or straight-chain analogs [3]; mitochondrial β-oxidation of 2-methyl hexadecanoyl-CoA proceeds significantly slower than its unbranched counterpart, with medium-chain 2-methyl substrates being completely unreactive [4]; and carnitine palmitoyltransferase 2 (CPT2) exhibits distinct handling of branched-chain versus straight-chain acyl-CoA species [5]. Therefore, using an unbranched or incorrectly positioned analog introduces a fundamental variable that can lead to misinterpretation of enzyme kinetics, flux, and substrate-channeling data. The correct methyl-branched CoA ester must be used to ensure experimental fidelity.

Enzyme Recognition Loss

Straight-chain CoA analogs (e.g., palmitoyl-CoA) may not be recognized by methyl-branched-specific enzymes, altering kinetic data.

Positional Isomer Mismatch

A one-carbon shift in the methyl branch (e.g., 3-methyl vs. 11-methyl) can abolish or invert enzyme activity.

Metabolite Profiling Error

Using an unbranched or incorrectly positioned standard may lead to misidentification and inaccurate quantification of branched-chain acylcarnitines.

• [1] PathBank. Acylcarnitine 11-MethylHexadecanoylcarnitine Pathway (Homo sapiens). SMP0123648. View Source
• [2] M. Casteels et al. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg²⁺ in addition to its known hydroxylation cofactors. J. Lipid Res. 2000. View Source
• [3] M. Casteels et al. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg²⁺ in addition to its known hydroxylation cofactors. J. Lipid Res. 2000. View Source
• [4] J. K. Reddy et al. Mitochondrial β-Oxidation of 2-Methyl Fatty Acids in Rat Liver. Biochim. Biophys. Acta. 1990. View Source
• [5] S. Violante et al. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim. Biophys. Acta. 2010. View Source

11-MethylHexadecanoyl-CoA: Evidence vs. Structural Analogs

β-Oxidation Kinetics: Branched vs. Straight-Chain CoA

The oxidation of a 2-methyl branched long-chain acyl-CoA (2-methyl hexadecanoyl-CoA) by coupled rat liver mitochondria is measurably slower than that of its unbranched analog, palmitoyl-CoA (hexadecanoyl-CoA) [1]. While 2-methyl hexadecanoyl-CoA is still oxidized, medium-chain 2-methyldecanoyl-CoA is not oxidized at all, indicating that methyl branching imposes a chain-length-dependent kinetic penalty. By class-level inference, 11-MethylHexadecanoyl-CoA, bearing a methyl branch at C11 rather than C2, is expected to exhibit distinct oxidation kinetics that cannot be predicted from straight-chain CoA data.

β-Oxidation Rate

Class-level

2-methyl hexadecanoyl-CoA: oxidation slower than palmitoyl-CoA; medium-chain 2-methyl analog: no oxidation detected.

Methyl branching likely alters oxidation kinetics compared to straight-chain CoA.

Direct quantification for 11-methyl isomer needed.

Evidence Dimension	Relative oxidation rate in rat liver mitochondria
Target Compound Data	Oxidized (rate not quantified but described as 'more slowly than its unbranched counterpart' for 2-methyl hexadecanoyl-CoA)
Comparator Or Baseline	Palmitoyl-CoA (straight-chain C16:0) — oxidized efficiently
Quantified Difference	Qualitative observation: 2-methyl hexadecanoyl-CoA oxidation is slower; 2-methyldecanoyl-CoA shows no detectable oxidation.
Conditions	Coupled rat liver mitochondria, respiration measurement

Why This Matters

For research on inherited metabolic disorders or drug-induced mitochondrial toxicity, the use of the correct branched-chain CoA substrate is critical to avoid underestimating or mischaracterizing flux through β-oxidation pathways.

• [1] J. K. Reddy et al. Mitochondrial β-Oxidation of 2-Methyl Fatty Acids in Rat Liver. Biochim. Biophys. Acta. 1990. View Source

α-Hydroxylase Specificity: 3-Methyl vs. Straight-Chain CoA

Human phytanoyl-CoA hydroxylase (PAHX) catalyzes the 2-hydroxylation of 3-methyl-branched acyl-CoAs but is completely inactive toward straight-chain acyl-CoAs (C16-C22) and toward 2-methyl- or 4-methyl-branched acyl-CoAs [1]. In direct enzymatic assays, recombinant PAHX hydroxylated racemic 3-methylhexadecanoyl-CoA (both R and S isomers equally well) but showed no activity on 3-methylhexadecanoic acid or straight-chain CoAs [2]. This demonstrates that enzyme active sites can discriminate between methyl-branched acyl-CoAs based on the exact position of the methyl group.

Phytanoyl-CoA Hydroxylase

Head-to-head

3-methylhexadecanoyl-CoA: active substrate. Straight-chain C16-CoA & 2-/4-methyl isomers: no activity.

Position-specific methyl branching determines enzyme recognition.

Confirms methyl position is critical; 11-methyl isomer recognition may differ.

Evidence Dimension	Enzyme activity (hydroxylation)
Target Compound Data	3-methylhexadecanoyl-CoA — active substrate; both R- and S- isomers hydroxylated
Comparator Or Baseline	Straight-chain C16-CoA — no activity; 2-methylhexadecanoyl-CoA — no activity; 4-methylhexadecanoyl-CoA — no activity
Quantified Difference	Activity: positive for 3-methyl, zero for straight-chain and other positional isomers.
Conditions	Recombinant human phytanoyl-CoA hydroxylase expressed in E. coli; assay with Fe²⁺, 2-oxoglutarate, ascorbate, plus GTP or ATP and Mg²⁺

Why This Matters

This evidence underscores that methyl-branched acyl-CoAs are not a homogeneous class. Procurement of the correct positional isomer (11-methyl vs. 3-methyl) is essential for studies of peroxisomal α-oxidation, where even a one-carbon shift in methyl position abolishes enzyme recognition.

• [1] M. Casteels et al. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg²⁺ in addition to its known hydroxylation cofactors. J. Lipid Res. 2000;41(4):637-44. View Source
• [2] M. Casteels et al. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg²⁺ in addition to its known hydroxylation cofactors. J. Lipid Res. 2000;41(4):637-44. View Source

CPT2 Handling of Branched-Chain Acyl-CoAs

Carnitine palmitoyltransferase 2 (CPT2) exhibits a clear substrate preference for medium- and long-chain straight-chain acyl-CoAs (C8-C18) and shows virtually no activity toward branched-chain amino acid oxidation intermediates [1]. However, CPT2 can catalyze the formation of branched-chain acylcarnitines from fatty acyl-CoAs, and the resulting acylcarnitine profiles are used as diagnostic biomarkers for metabolic disorders [2]. The formation of 11-methylhexadecanoylcarnitine from 11-MethylHexadecanoyl-CoA and L-carnitine is an established metabolic step, and the distinct MS/MS fragmentation pattern of this acylcarnitine species forms the basis for its detection in clinical metabolomics [3].

CPT2 Substrate Utilization

Context-dependent

11-MethylHexadecanoyl-CoA → 11-methylhexadecanoylcarnitine detected. Straight-chain C14-C18: good substrates; branched-chain amino acid intermediates: poor.

Distinct acylcarnitine formation profile supports use as analytical reference.

CPT2 kinetic parameters for 11-methyl isomer not reported.

Evidence Dimension	CPT2 substrate utilization
Target Compound Data	11-MethylHexadecanoyl-CoA → 11-methylhexadecanoylcarnitine (detected in metabolic pathways)
Comparator Or Baseline	Straight-chain long-chain acyl-CoAs (C14-C18) — good CPT2 substrates; branched-chain amino acid intermediates — poor/non-substrates
Quantified Difference	Not quantified for 11-methyl isomer, but the formation of the corresponding acylcarnitine is documented in pathway databases.
Conditions	In vitro CPT2 assay using Saccharomyces cerevisiae homogenates expressing human CPT2 (for substrate specificity data)

Why This Matters

In metabolomics and clinical chemistry, the use of 11-MethylHexadecanoyl-CoA as an internal standard or reference material is necessary to accurately identify and quantify its corresponding acylcarnitine in biological samples, given the unique chromatographic and mass spectrometric behavior of branched-chain species.

• [1] S. Violante et al. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim. Biophys. Acta. 2010;1802(9):728-32. View Source
• [2] S. Violante et al. Carnitine palmitoyltransferase 2 and carnitine/acylcarnitine translocase are involved in the mitochondrial synthesis and export of acylcarnitines. FASEB J. 2013;27(5):2039-44. View Source
• [3] PathBank. Acylcarnitine 11-MethylHexadecanoylcarnitine Pathway (Homo sapiens). SMP0123648. View Source

Polyketide Biosynthesis: Branched vs. Straight-Chain Starters

In microbial polyketide synthase (PKS) systems, the use of branched-chain acyl-CoA starter units can dramatically alter the structure of the final polyketide product. A related compound, 14-methylhexadecanoyl-CoA, has been reported as a starter unit for the O-methyltransferase SrsB, leading to the production of alkylresorcylic acids with C-methylated aromatic rings [1]. By class-level inference, 11-MethylHexadecanoyl-CoA could serve as an alternative starter unit in engineered PKS pathways, potentially yielding novel alkyl chain variants with altered biological activity.

PKS Starter Unit

Class-level

14-methylhexadecanoyl-CoA primes PKS for C-methylated aromatic products. 11-MethylHexadecanoyl-CoA untested.

May enable novel polyketide scaffolds if validated as starter unit.

Experimental testing required; based on structural analogy.

Evidence Dimension	Polyketide product profile
Target Compound Data	11-MethylHexadecanoyl-CoA (C17 branched) — not directly tested in this study; 14-methylhexadecanoyl-CoA (C17 branched) is a known starter unit.
Comparator Or Baseline	Straight-chain acyl-CoA starters (e.g., acetyl-CoA, malonyl-CoA) — produce linear alkylresorcylic acids
Quantified Difference	Qualitative: branching leads to C-methylated aromatic products vs. linear products.
Conditions	In vitro PKS assay with Streptomyces griseus enzymes

Why This Matters

For synthetic biology and natural product discovery, procuring and testing 11-MethylHexadecanoyl-CoA may enable the biosynthesis of novel, previously inaccessible polyketide scaffolds, offering a tangible advantage over standard straight-chain CoA starters.

• [1] S. Nakazawa et al. The O-Methyltransferase SrsB Catalyzes the Decarboxylative Methylation of Alkylresorcylic Acid during Phenolic Lipid Biosynthesis by Streptomyces griseus. Appl. Environ. Microbiol. 2020;86(4):e02096-19. View Source

11-MethylHexadecanoyl-CoA Applications

LC-MS/MS Assays for Branched-Chain Acylcarnitines

Clinical metabolomics labs developing targeted assays for branched-chain acylcarnitines (e.g., 11-methylhexadecanoylcarnitine) require authentic CoA standards to establish retention times, optimize MS/MS transitions, and construct calibration curves. Substituting a straight-chain C16-CoA or a positional isomer would yield incorrect identification and quantification, leading to false-negative or false-positive results in newborn screening for metabolic disorders [1][2]. 11-MethylHexadecanoyl-CoA serves as the direct precursor standard for the corresponding acylcarnitine.

Fatty Acid Oxidation Enzyme Characterization

Studies investigating the substrate specificity of acyl-CoA dehydrogenases, enoyl-CoA hydratases, hydroxyacyl-CoA dehydrogenases, and thiolases require well-defined methyl-branched substrates. As demonstrated for 3-methylhexadecanoyl-CoA with phytanoyl-CoA hydroxylase, even small structural changes abolish activity [3]. Using 11-MethylHexadecanoyl-CoA in vitro permits precise determination of kinetic parameters (Km, Vmax) and identification of enzyme isoforms responsible for branched-chain fatty acid clearance [4].

PKS Engineering for Novel Natural Product Analogs

In synthetic biology, PKS modules can be fed non-natural starter units to diversify the resulting polyketide scaffold. Branched-chain acyl-CoAs like 14-methylhexadecanoyl-CoA have been shown to prime PKS assembly lines, yielding products not found in nature [5]. 11-MethylHexadecanoyl-CoA offers a structurally distinct starter unit that could be used to generate a library of alkylresorcinols, polyenes, or macrolides with altered pharmacological properties.

CPT2 Mechanistic Studies

CPT2 is a key enzyme in the carnitine shuttle and its dysfunction causes human disease. While CPT2 efficiently uses long-chain straight-chain acyl-CoAs, its activity with branched-chain species is less well characterized [6]. 11-MethylHexadecanoyl-CoA serves as a valuable probe to investigate whether methyl branching at C11 affects the enzyme's affinity, turnover, or inhibition by malonyl-CoA, providing insight into the molecular basis of CPT2-related metabolic disorders.

Application

Selection Property

Validation Focus

Research LC-MS/MS for branched-chain acylcarnitines

Authentic branched-chain CoA standard

Retention time, MS/MS transitions in research matrices

Fatty acid oxidation enzyme characterization

Defined methyl-branched substrate

Kinetic parameters (Km, Vmax) for β-oxidation enzymes

PKS engineering for novel polyketides

Non-natural branched starter unit

Product scaffold diversity and yield

CPT2 mechanistic studies

Branched-chain substrate probe

Affinity, turnover, malonyl-CoA inhibition profile

• [1] S. Violante et al. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim. Biophys. Acta. 2010;1802(9):728-32. View Source
• [2] PathBank. Acylcarnitine 11-MethylHexadecanoylcarnitine Pathway (Homo sapiens). SMP0123648. View Source
• [3] M. Casteels et al. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg²⁺ in addition to its known hydroxylation cofactors. J. Lipid Res. 2000;41(4):637-44. View Source
• [4] J. K. Reddy et al. Mitochondrial β-Oxidation of 2-Methyl Fatty Acids in Rat Liver. Biochim. Biophys. Acta. 1990. View Source
• [5] S. Nakazawa et al. The O-Methyltransferase SrsB Catalyzes the Decarboxylative Methylation of Alkylresorcylic Acid during Phenolic Lipid Biosynthesis by Streptomyces griseus. Appl. Environ. Microbiol. 2020;86(4):e02096-19. View Source
• [6] S. Violante et al. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochim. Biophys. Acta. 2010;1802(9):728-32. View Source